Anti-HBV Therapy

Description

Anti-HBV therapy refers to medical interventions aimed at suppressing the replication of the Hepatitis B virus (HBV) and preventing disease progression. The primary goals are to reduce liver inflammation, prevent cirrhosis, liver failure, and hepatocellular carcinoma. Treatment typically involves antiviral medications that target different stages of the viral life cycle, often administered long-term to manage chronic infection. Monitoring of viral load, liver function, and serological markers is crucial for assessing treatment efficacy and adjusting regimens.